2-(4-Aminopiperidin-1-YL)-N,N-dimethylacetamide

• IUPAC Name: 2-(4-aminopiperidin-1-yl)-N,N-dimethylacetamide
• InChI: InChI=1S/C9H19N3O/c1-11(2)9(13)7-12-5-3-8(10)4-6-12/h8H,3-7,10H2,1-2H3
• InChI Key: RHPNKVFDLURNGI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1CCC(CC1)N
• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on their specific structures. For example, some piperidine derivatives are oils, while others are powders.

Scientific Research Applications

Pharmaceuticals

Piperidines, which include 2-(4-Aminopiperidin-1-YL)-N,N-dimethylacetamide, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals.

Mechanism of Action

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction. For example, EF24 is a piperidinone derivative with potential activity against lung, breast, ovarian, and cervical cancer.

Safety and Hazards

Safety information for piperidine derivatives can also vary. For example, some piperidine derivatives have hazard statements such as H302, H315, H318, H335.

Future Directions

The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This field continues to be an active area of research.